1-[(4-fluorophenyl)sulfonyl]-N-(2-methoxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(2-methoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21FN2O4S/c1-26-18-5-3-2-4-17(18)21-19(23)14-10-12-22(13-11-14)27(24,25)16-8-6-15(20)7-9-16/h2-9,14H,10-13H2,1H3,(H,21,23)
• InChI Key: RBJAEFSJHSZRGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O4S
• DSSTOX Substance ID: DTXSID101150142
• Molecular Weight: 392.4 g/mol
• CAS RN: 460046-48-4

Description

Synthesis Analysis

The synthesis of compounds related to "1-[(4-fluorophenyl)sulfonyl]-N-(2-methoxyphenyl)-4-piperidinecarboxamide" involves complex chemical procedures aiming to introduce specific functional groups that define their biological activities. For instance, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, yielding compounds with potential for studying CB1 cannabinoid receptors in the brain via PET imaging (Katoch-Rouse & Horti, 2003).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for their biological activity. The structure-activity relationship (SAR) studies help in understanding how different substitutions on the molecule affect its binding affinity and selectivity towards biological targets. For example, the introduction of a fluoropyridinyl group in certain analogs has shown to significantly impact the binding affinity towards serotonin 5-HT(1A) receptors, indicating the importance of molecular structure in defining the pharmacological profile of these compounds (García et al., 2014).

Chemical Reactions and Properties

The chemical reactivity and properties of "this compound" and its derivatives can be influenced by various functional groups. For instance, the presence of sulfonyl and carboxamide groups can affect the compound's solubility, stability, and reactivity towards other chemicals. Research into the anodic methoxylation of piperidine derivatives has revealed the impact of N-acyl and N-sulfonyl groups on the formation of methoxy products, showcasing the compound's chemical behavior under electrochemical conditions (Golub & Becker, 2015).

Future Directions

The future directions for the study and use of this compound could include further investigation into its synthesis, chemical properties, and potential biological activities. It could also be interesting to explore its interactions with various biological targets and its potential applications in fields such as medicinal chemistry.